5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 5-(3-bromophenyl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H17BrN2O/c23-17-10-6-9-16(13-17)22-25-20(18-11-4-5-12-21(18)26-22)14-19(24-25)15-7-2-1-3-8-15/h1-13,20,22H,14H2
• InChI Key: BGAHSEUJPBDBFE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CC=C4)C5=CC(=CC=C5)Br
• Molecular Formula: C22H17BrN2O
• Molecular Weight: 405.3 g/mol

Description

5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrazolo[1,5-c][1,3]benzoxazine family of compounds and has been shown to possess a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been shown to possess a variety of other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory and anti-oxidant properties, and may also have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine in lab experiments is its potent anti-cancer activity. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for research involving 5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. One area of research could focus on further elucidating the mechanism of action of this compound, which could lead to the development of more effective cancer treatments. Another potential future direction could be to explore the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases. Finally, future research could focus on optimizing the use of this compound in lab experiments, which could lead to more effective and efficient research in a variety of fields.

Synthesis Methods

The synthesis of 5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can be achieved through a multi-step process. The first step involves the reaction of 3-bromoaniline with 2-chlorobenzaldehyde to form an intermediate compound. This intermediate is then reacted with 2-amino-4-phenylthiazole to form the final product.

Scientific Research Applications

5-(3-bromophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has been extensively studied for its potential applications in scientific research. One area of research where this compound has shown promise is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against a variety of cancer cell lines.